Cas no 1261572-60-4 (2'-Bromomethyl-2,3-difluoro-4'-(trifluoromethyl)biphenyl)
2'-Bromomethyl-2,3-difluoro-4'-(trifluoromethyl)biphenyl Chemical and Physical Properties
Names and Identifiers
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- 2'-Bromomethyl-2,3-difluoro-4'-(trifluoromethyl)biphenyl
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- Inchi: 1S/C14H8BrF5/c15-7-8-6-9(14(18,19)20)4-5-10(8)11-2-1-3-12(16)13(11)17/h1-6H,7H2
- InChI Key: MXFYWKCCZHVOSB-UHFFFAOYSA-N
- SMILES: BrCC1C=C(C(F)(F)F)C=CC=1C1C=CC=C(C=1F)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 20
- Rotatable Bond Count: 2
- Complexity: 319
- XLogP3: 5.2
- Topological Polar Surface Area: 0
2'-Bromomethyl-2,3-difluoro-4'-(trifluoromethyl)biphenyl Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A011004161-250mg |
2'-Bromomethyl-2,3-difluoro-4'-(trifluoromethyl)biphenyl |
1261572-60-4 | 97% | 250mg |
$475.20 | 2023-09-03 | |
| Alichem | A011004161-500mg |
2'-Bromomethyl-2,3-difluoro-4'-(trifluoromethyl)biphenyl |
1261572-60-4 | 97% | 500mg |
$831.30 | 2023-09-03 | |
| Alichem | A011004161-1g |
2'-Bromomethyl-2,3-difluoro-4'-(trifluoromethyl)biphenyl |
1261572-60-4 | 97% | 1g |
$1564.50 | 2023-09-03 |
2'-Bromomethyl-2,3-difluoro-4'-(trifluoromethyl)biphenyl Related Literature
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
Additional information on 2'-Bromomethyl-2,3-difluoro-4'-(trifluoromethyl)biphenyl
Comprehensive Overview of 2'-Bromomethyl-2,3-difluoro-4'-(trifluoromethyl)biphenyl (CAS No. 1261572-60-4)
2'-Bromomethyl-2,3-difluoro-4'-(trifluoromethyl)biphenyl (CAS No. 1261572-60-4) is a highly specialized organic compound widely utilized in pharmaceutical intermediates, agrochemical synthesis, and advanced material research. Its unique structural features, including the bromomethyl and trifluoromethyl groups, make it a versatile building block for designing complex molecules. The compound's difluoro substitution further enhances its reactivity, enabling precise modifications in target applications. Researchers and industries value this compound for its role in developing innovative solutions for drug discovery and functional materials.
In recent years, the demand for fluorinated biphenyl derivatives like 2'-Bromomethyl-2,3-difluoro-4'-(trifluoromethyl)biphenyl has surged due to their exceptional stability and bioactivity. This aligns with the growing interest in sustainable chemistry and green synthesis, as fluorinated compounds often exhibit improved efficiency and reduced environmental impact. The compound's CAS No. 1261572-60-4 is frequently searched in academic databases and patent filings, reflecting its significance in cutting-edge research. Its applications span from OLED materials to catalysis, addressing key challenges in modern science.
The synthesis of 2'-Bromomethyl-2,3-difluoro-4'-(trifluoromethyl)biphenyl involves multi-step reactions, often leveraging palladium-catalyzed cross-coupling or electrophilic aromatic substitution. These methods are optimized for high yield and purity, catering to stringent industrial standards. Analysts highlight its compatibility with high-throughput screening platforms, a feature highly sought after in drug discovery pipelines. Additionally, its lipophilicity and metabolic stability make it a candidate for probing structure-activity relationships (SAR) in medicinal chemistry.
From an SEO perspective, keywords such as "fluorinated biphenyl synthesis," "bromomethyl compound applications," and "CAS 1261572-60-4 supplier" are trending among researchers and procurement specialists. The compound's relevance to personalized medicine and bioconjugation techniques further amplifies its online visibility. Notably, discussions on platforms like ResearchGate and PubMed often cite its role in kinase inhibitor development, a hot topic in oncology research.
Quality control protocols for 2'-Bromomethyl-2,3-difluoro-4'-(trifluoromethyl)biphenyl emphasize HPLC and NMR validation to ensure batch consistency. Regulatory compliance, particularly for GMP-grade production, is critical for its adoption in clinical-stage projects. The compound's storage stability under inert conditions is another frequently queried aspect, underscoring the need for detailed technical documentation.
In conclusion, 2'-Bromomethyl-2,3-difluoro-4'-(trifluoromethyl)biphenyl (CAS No. 1261572-60-4) represents a nexus of innovation in synthetic chemistry and applied sciences. Its interdisciplinary applications and alignment with emerging technologies ensure its continued prominence in both academic and industrial spheres. Future research may explore its potential in bioimaging or nanomaterial functionalization, further expanding its utility.
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